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Compound of Interest

Compound Name: 2-Iodo-1,4-dimethylbenzene

Cat. No.: B072087 Get Quote

Essential Safety and Handling Guide for 2-Iodo-1,4-
dimethylbenzene
This document provides critical safety protocols and logistical information for the handling and

disposal of 2-Iodo-1,4-dimethylbenzene. The following procedural guidance is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

operations.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Iodo-1,4-dimethylbenzene is classified as an irritant that can cause skin, eye, and

respiratory irritation.[1][2][3] It is imperative to use appropriate Personal Protective Equipment

(PPE) to minimize exposure risks. The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.[4]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose & Notes

Eye & Face Protection

Chemical splash goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards.

[5][6]

To protect eyes from splashes

and vapors.[1] A face shield is

recommended when handling

larger quantities.[1][4]

Hand Protection
Chemical-resistant nitrile or

neoprene gloves.[1][4]

To prevent skin contact and

irritation.[1] Always inspect

gloves before use and use

proper removal techniques to

avoid contamination.[7]

Consult the manufacturer's

glove compatibility chart.[1]

Body Protection
A fully buttoned, flame-

resistant lab coat.[1]

To protect skin and clothing

from contamination.[1] For

tasks with a higher risk of

splashes, chemical-resistant

coveralls may be necessary.[8]

[9]

Respiratory Protection

All handling should occur

within a certified laboratory

chemical fume hood.[1][5]

To prevent the inhalation of

vapors, which can cause

respiratory tract irritation.[1][3]

If a fume hood is unavailable

or exposure limits are

exceeded, a NIOSH-approved

respirator is required.[6]

Chemical Properties and Specifications
Understanding the physical and chemical properties of 2-Iodo-1,4-dimethylbenzene is crucial

for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₉I

Molecular Weight 232.06 g/mol [3]

Appearance Red-brown Liquid (similar compounds)[2]

Boiling Point 110–113°C @ 19 mmHg[10]

Solubility Insoluble in water[11]

Primary Hazards Skin Irritant, Eye Irritant, Respiratory Irritant[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for minimizing risks.

A. Pre-Handling Operations

Information Review: Before beginning any work, thoroughly review the Safety Data Sheet

(SDS) for 2-Iodo-1,4-dimethylbenzene.[1][4]

Area Preparation: Ensure that a certified chemical fume hood is operational.[1] Confirm that

an eyewash station and safety shower are unobstructed and accessible nearby.[5][6]

PPE Inspection: Inspect all required PPE for integrity. Check gloves for any signs of

degradation or punctures.

Material Assembly: Gather all necessary equipment and reagents to avoid leaving the

handling area unnecessarily.

B. Chemical Handling

Ventilation: Conduct all transfers and manipulations of 2-Iodo-1,4-dimethylbenzene
exclusively within a chemical fume hood to prevent vapor inhalation.[1][5]
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Static and Ignition Control: Use only non-sparking tools and explosion-proof equipment.[5][6]

Keep the chemical away from heat, sparks, and open flames.[5][11] For transfers, ensure

containers are properly grounded and bonded to prevent static discharge.[5]

Avoiding Contact: Perform all tasks carefully to avoid contact with skin, eyes, and clothing.

[12] Do not breathe vapors or mists.[5]

Containment: Use secondary containment (e.g., a tray) to capture any potential spills during

transfer.

C. Post-Handling Procedures

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent.

Wash all used glassware and equipment.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residual chemical.[7]

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[2][6]

[11]

Storage: Store 2-Iodo-1,4-dimethylbenzene in a tightly closed container in a cool, dry, and

well-ventilated area, away from incompatible materials like strong oxidizing agents.[5][6][11]

Disposal Plan
Proper disposal is critical to ensure laboratory safety and environmental compliance.

Waste Classification: 2-Iodo-1,4-dimethylbenzene waste must be classified as halogenated

organic waste.[1]

Containerization: Collect all waste (including contaminated consumables like pipette tips and

wipes) in a designated, compatible, and clearly labeled hazardous waste container.[1][13]

The container must be kept tightly sealed except when adding waste.[13]

Segregation: Do not mix halogenated waste with non-halogenated waste streams.[1][13]
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Disposal: Arrange for the disposal of the waste container through a licensed hazardous

waste management company.[1][2][5] Do not pour this chemical down the drain or into any

sewer system.[5]

Emergency Procedures
Immediate and appropriate action is vital in an emergency.

Table 3: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[2][5] Remove contact lenses if present and

easy to do.[5] Seek immediate medical

attention.[5][6]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[6][14] Get

medical advice if skin irritation occurs or

persists.[5][6]

Inhalation

Move the victim to fresh air and keep them in a

position comfortable for breathing.[5][6] If the

person is not breathing, provide artificial

respiration.[6] Seek medical attention if you feel

unwell.[5]

Ingestion

Do NOT induce vomiting.[5][12] Rinse the

mouth with water.[12] Never give anything by

mouth to an unconscious person.[12] Call a

poison control center or physician immediately.

[5]

Chemical Spill Response Workflow

The following diagram outlines the logical workflow for responding to a chemical spill.
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Caption: Logical workflow for responding to a chemical spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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